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Compound of Interest

Methyl 4-(Ethylamino)-3-
Compound Name:

hydroxybenzoate
CAS No.: 1820609-04-8
Cat. No.: B1432751

Get Quote

Executive Summary & Chemical Profile

This guide mandates the protocol for the safe containment and disposal of Methyl 4-
(ethylamino)-3-hydroxybenzoate (CAS: 1820609-04-8). As a specialized pharmaceutical
intermediate, this compound requires strict adherence to organic hazardous waste protocols to
prevent environmental contamination and personnel exposure.

Chemical Identity:

Property Detail

Chemical Name Methyl 4-(ethylamino)-3-hydroxybenzoate

CAS Number 1820609-04-8
Molecular Formula C10H13NOs3
Molecular Weight 195.22 g/mol

Physical State

Solid (Crystalline powder)

© 2026 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b1432751#bc-rfq
https://www.benchchem.com/product/b1432751/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-methyl-4-ethylamino-3-hydroxybenzoate
https://www.benchchem.com/product/b1432751/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-methyl-4-ethylamino-3-hydroxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

| Solubility | Soluble in organic solvents (DMSO, Methanol); low water solubility.[1] |

Hazard Classification (GHS):

Signal Word:WARNING

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Pre-Disposal Handling & Segregation

Core Directive: Never dispose of this substance down the drain. It is an organic ester with
potential aquatic toxicity and must be treated via high-temperature incineration.

2.1 Personal Protective Equipment (PPE)

Before handling waste containers, ensure the following PPE is donned to prevent contact
dermatitis or inhalation of fine particulates.

» Respiratory: N95 respirator or P100 HEPA filter if handling open powders outside a fume
hood.

 Skin: Nitrile gloves (minimum thickness 0.11 mm). Double-glove if dissolving in penetrating
solvents like DMSO.

o Eye: Chemical splash goggles (ANSI Z87.1 compliant).

2.2 Chemical Incompatibility & Segregation

To prevent unexpected exothermic reactions in the waste stream, segregate Methyl 4-
(ethylamino)-3-hydroxybenzoate from the following:

e Strong Oxidizers: (e.g., Nitric acid, Perchlorates) — Risk of fire/explosion.
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¢ Strong Bases: (e.g., Sodium Hydroxide) — Causes rapid hydrolysis of the ester and potential
heat generation.

¢ Strong Acids: (e.g., Hydrochloric acid) — Protonation of the amine group; exothermic.

Waste Stream Decision Logic

Use the following logic to determine the correct waste stream for your specific experimental
situation.

Start: Identify Waste State

Is the waste Solid
(Pure Powder)?

Stream A: Solid Hazardous Waste

o S,
5T Sl Uieis (Trace-contaminated debris included)

Identify Solvent Type

Contains Halogens Flammable/Organic “\Mostly Water

Stream B: Halogenated Organic Stream C: Non-Halogenated Organic Stream D: Aqueous Toxic

(e.g., DCM, Chloroform) (e.g., Methanol, Acetone, DMSO) (>5% Water content)

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic for Methyl 4-(ethylamino)-3-hydroxybenzoate.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)
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Applicability: Expired stock, weighing boat residues, contaminated paper towels.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original
amber glass container.

Transfer: Transfer the solid using a chemically inert spatula. Do not generate dust.[4]

Labeling: Attach a hazardous waste tag immediately.

o Constituents: "Methyl 4-(ethylamino)-3-hydroxybenzoate" (Do not use abbreviations).[1]

[5]

o Hazard Checkbox: Mark "Toxic" and "Irritant".

Closure: Screw the cap tightly. Tape the cap if the container will be transported through
public corridors.

Protocol B: Liquid Waste (Mother Liquors/Reaction Mixtures)

Applicability: Filtrates from synthesis, HPLC waste.
o Compatibility Check: Ensure the solvent waste carboy is compatible with amines and esters.

e pH Check: If the solution is highly acidic or basic, neutralize to pH 5-9 before adding to the
main organic waste carboy to prevent drum pressurization.

e Segregation:
o If dissolved in Dichloromethane (DCM) - Halogenated Waste.
o If dissolved in Methanol/Ethyl Acetate — Non-Halogenated Waste.

e Volume Limit: Fill containers only to 90% capacity to allow for thermal expansion.

Regulatory & Compliance Framework
5.1 Labeling Requirements (RCRA Compliance)

Under the Resource Conservation and Recovery Act (RCRA), "orphan containers” (unlabeled
bottles) are a major violation. Every container must contain:
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The words "Hazardous Waste".

Full Chemical Name (No formulas or structures).

Accumulation Start Date (The date the first drop of waste entered the bottle).

Generator Name/Room Number.

5.2 Final Destruction Method

The ultimate disposal method for Methyl 4-(ethylamino)-3-hydroxybenzoate is High-
Temperature Incineration.

e Mechanism: Thermal oxidation at >1000°C destroys the organic aromatic ring and the amine
functionality, converting them to COz, H20, and NOx (scrubbed).

¢ Prohibition: Never treat this waste via autoclaving (it is not biohazardous) or sewer
discharge.

Emergency Response: Spills

In the event of a spill during disposal transfer:

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don nitrile gloves, goggles, and N95 mask.

Containment:

o Solid: Cover with wet paper towels to prevent dust dispersion, then wipe up.

o Liquid: Use vermiculite or polypropylene pads to absorb.

Clean: Clean the surface with a soap/water solution (the phenol group increases solubility in
basic soapy water).

Disposal: Place all cleanup materials into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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